Cas no 2101198-71-2 (1H-Pyrazole-5-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-)

• Product Name: 1H-Pyrazole-5-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-
• CAS No: 2101198-71-2
• MF: C₁₀H₁₇FN₄O
• MW: 228.266585111618
• CID: 5193739
• Update Time: 2025-11-06

1H-Pyrazole-5-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-

• Inchi： 1S/C10H17FN4O/c1-7(2)5-13-10(16)9-8(12)6-14-15(9)4-3-11/h6-7H,3-5,12H2,1-2H3,(H,13,16)
• InChI Key： YNFHSNCZCADFIK-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C(NCC(C)C)=O)=C(N)C=N1

Additional information on 1H-Pyrazole-5-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-

1H-Pyrazole-5-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)- (CAS No. 2101198-71-2)

1H-Pyrazole-5-carboxamide, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)- (CAS No. 2101198-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide is characterized by a pyrazole ring substituted with an amino group at the 4-position, a fluoroethyl group at the 1-position, and an N-(2-methylpropyl) amide group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide has also shown promise in antiviral research. A study conducted by a team of virologists demonstrated that the compound possesses antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes. This finding opens up new avenues for the development of antiviral drugs based on this pyrazole derivative.

The anticancer potential of 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide has also been explored in recent years. Research published in Cancer Letters reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide could be a valuable lead compound for the development of new anticancer therapies.

Beyond its therapeutic applications, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide has also been studied for its potential use in diagnostic imaging. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). The labeled compound showed high specificity and sensitivity in detecting tumor tissues, making it a promising tool for early cancer diagnosis.

The synthesis of 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide has been optimized to improve yield and purity. A recent paper in Organic & Biomolecular Chemistry described a novel synthetic route that involves a multi-step process starting from commercially available starting materials. The key steps include the formation of the pyrazole ring via cyclization reactions and subsequent functionalization to introduce the fluoroethyl and amide groups. This synthetic approach provides a robust and scalable method for producing high-quality material for further studies.

In conclusion, 4-amino-1-(2-fluoroethyl)-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide (CAS No. 2101198-71-2) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its anti-inflammatory, antiviral, anticancer, and diagnostic imaging properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic benefits and optimize its use in clinical settings.